Cas no 455936-38-6 ((2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride)

• Product Name: (2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride
• CAS No: 455936-38-6
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 840221
• PubChem ID: 57462913
• Update Time: 2024-02-29

(2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (alphaS)-alpha-Amino-1-methylcyclohexaneacetic acid
• Cyclohexaneacetic acid, .alpha.-amino-1-methyl-, (.alpha.S)-
• Cyclohexaneacetic acid,.alpha.-amino-1-methyl-,(.alpha.S)
• XEEYKIDLWMICDJ-OGFXRTJISA-N
• OR315577
• (2s)-amino(1-methylcyclohexyl)acetic acid-hcl
• (2s)-amino(1-methylcyclohexyl)acetic acid hydrochloride
• (S)-2-Amino-2-(1-methylcyclohexyl)acetic acid hydrochloride
• (2S)-2-Amino-2-(1-methylcyclohexyl)acetic acid;hydrochloride

• MDL： MFCD20259681
• Inchi： 1S/C9H17NO2.ClH/c1-9(7(10)8(11)12)5-3-2-4-6-9;/h7H,2-6,10H2,1H3,(H,11,12);1H/t7-;/m1./s1
• InChI Key： XEEYKIDLWMICDJ-OGFXRTJISA-N
• SMILES： Cl.OC([C@H](C1(C)CCCCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.6

Experimental Properties

• Density: 1.078
• Boiling Point: 291 ºC
• Flash Point: 130 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives